Cas no 1643542-03-3 (5-Bromo-2-(morpholino-d8)-pyrimidine)

5-Bromo-2-(morpholino-d8)-pyrimidine structure
1643542-03-3 structure
Product Name:5-Bromo-2-(morpholino-d8)-pyrimidine
CAS No:1643542-03-3
MF:C8H10BrN3O
MW:252.137794017792
CID:6810932
PubChem ID:133552623
Update Time:2025-03-06

5-Bromo-2-(morpholino-d8)-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1643542-03-3
    • 5-Bromo-2-(morpholino-d8)-pyrimidine
    • CS-18595
    • Inchi: 1S/C8H10BrN3O/c9-7-5-10-8(11-6-7)12-1-3-13-4-2-12/h5-6H,1-4H2/i1D2,2D2,3D2,4D2
    • InChI Key: CEXBOCXKAGPRHD-SVYQBANQSA-N
    • SMILES: BrC1C=NC(=NC=1)N1C([2H])([2H])C([2H])([2H])OC([2H])([2H])C1([2H])[2H]

Computed Properties

  • Exact Mass: 251.05094Da
  • Monoisotopic Mass: 251.05094Da
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.3Ų
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